Cas no 110580-33-1 (1H-Pyrazol-3-amine, 4-chloro-5-ethyl-)

• Product Name: 1H-Pyrazol-3-amine, 4-chloro-5-ethyl-
• CAS No: 110580-33-1
• MF: C₅H₈ClN₃
• MW: 145.590119361877
• MDL: MFCD28629844
• CID: 3605150
• PubChem ID: 83905006
• Update Time: 2025-11-01

1H-Pyrazol-3-amine, 4-chloro-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 4-chloro-5-ethyl-
• 4-chloro-5-ethyl-1H-pyrazol-3-amine
• 110580-33-1
• AS-62405
• AKOS023656742
• W19615
• MFCD28629844

• MDL： MFCD28629844
• Inchi： 1S/C5H8ClN3/c1-2-3-4(6)5(7)9-8-3/h2H2,1H3,(H3,7,8,9)
• InChI Key： IIUNYGKLDIWTDR-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NNC=1CC

Computed Properties

• Exact Mass: 145.0406750g/mol
• Monoisotopic Mass: 145.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.7Ų

Additional information on 1H-Pyrazol-3-amine, 4-chloro-5-ethyl-

1H-Pyrazol-3-amine, 4-chloro-5-ethyl (CAS No. 110580-33-1): A Comprehensive Overview

1H-Pyrazol-3-amine, 4-chloro-5-ethyl (CAS No. 110580-33-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-chloro-5-ethylpyrazol-3-amine, is characterized by its unique chemical structure and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements related to this compound.

The chemical structure of 4-chloro-5-ethylpyrazol-3-amine consists of a pyrazole ring substituted with a chloro group at the 4-position and an ethyl group at the 5-position. The presence of these functional groups imparts distinct properties to the molecule, making it an attractive candidate for various applications in drug discovery and development.

In terms of synthesis, 4-chloro-5-ethylpyrazol-3-amine can be prepared through several methods. One common approach involves the reaction of 4-chloro-5-ethylpyrazole with ammonia or an amine derivative. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired amine product. Another method involves the reduction of a corresponding nitrile or nitro compound to form the amine functionality. These synthetic routes have been optimized to achieve high yields and purity, making them suitable for large-scale production.

The biological activities of 4-chloro-5-ethylpyrazol-3-amine have been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. Additionally, 4-chloro-5-ethylpyrazol-3-amine has demonstrated anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents.

Recent studies have also explored the pharmacological properties of 4-chloro-5-ethylpyrazol-3-amine in preclinical models. In vitro assays have revealed that this compound can effectively modulate the activity of target proteins at low concentrations, suggesting its potential as a lead compound for drug development. Furthermore, in vivo studies have shown that 4-chloro-5-ethylpyrazol-3-amine exhibits favorable pharmacokinetic profiles, including good bioavailability and low toxicity, which are essential characteristics for a successful drug candidate.

The mechanism of action of 4-chloro-5-ethylpyrazol-3-amine has been investigated using various biochemical and cellular techniques. Studies have indicated that this compound interacts with specific protein targets through hydrogen bonding and hydrophobic interactions, leading to conformational changes that affect enzyme activity or protein-protein interactions. Understanding these molecular interactions is crucial for optimizing the structure and activity of 4-chloro-5-ethylpyrazol-3-amine for therapeutic applications.

In addition to its direct biological effects, 4-chloro-5-ethylpyrazol-3-amine has also been used as a building block in the synthesis of more complex molecules with enhanced biological activities. For example, researchers have synthesized derivatives of this compound by introducing additional functional groups or modifying existing substituents to improve potency, selectivity, and pharmacokinetic properties. These efforts have led to the discovery of novel compounds with promising therapeutic potential in various disease areas.

The future prospects for 4-chloro-5-ethylpyrazol-3-amnine are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its structure for improved therapeutic outcomes. Clinical trials are being planned to evaluate the safety and efficacy of this compound in human subjects. If successful, 4-chloro-5-mthylpyrazol--amine could become a valuable addition to the arsenal of drugs used to treat cancer, inflammatory diseases, and other conditions.

In conclusion, 1H-Pyrazol--amine, 4-chloro--thyl (CAS No. 110580--) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, diverse biological activities, and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.